![molecular formula C10H13ClN2O B3380682 1,2,3,4-Tetrahydroisoquinoline-5-carboxamide hydrochloride CAS No. 2031268-80-9](/img/structure/B3380682.png)
1,2,3,4-Tetrahydroisoquinoline-5-carboxamide hydrochloride
Overview
Description
1,2,3,4-Tetrahydroisoquinoline-5-carboxamide hydrochloride is a derivative of 1,2,3,4-tetrahydroisoquinolines (THIQ), which are a large group of natural products. THIQ based natural and synthetic compounds exert diverse biological activities against various infective pathogens and neurodegenerative disorders . The empirical formula of this compound is C9H12N2 .
Synthesis Analysis
The synthesis of 1,2,3,4-Tetrahydroisoquinoline-5-carboxamide hydrochloride involves the cyclization of an N-acyl derivative of β-phenylethylamine in the presence of a dehydrating agent such as POCl3, P2O5, ZnCl2 to generate 3,4-dihydro isoquinoline derivatives . In recent years, considerable research interest has been witnessed toward synthesis of its C(1)-substituted derivatives .Molecular Structure Analysis
The molecular structure of 1,2,3,4-Tetrahydroisoquinoline-5-carboxamide hydrochloride is based on the THIQ heterocyclic scaffold. This scaffold is present in various natural and non-natural compounds with intriguing biological properties .Chemical Reactions Analysis
The chemical reactions involving 1,2,3,4-Tetrahydroisoquinoline-5-carboxamide hydrochloride include multicomponent reactions for the C(1)-functionalization of 1,2,3,4-tetrahydroisoquinolines. In particular, reactions involving isomerization of iminium intermediate (exo/endo isomerization) are highlighted .Scientific Research Applications
Drug Discovery
THIQ has been used extensively in drug discovery. The THIQ nucleus is a part of many therapeutic lead compounds, and its derivatives can act as precursors for various alkaloids displaying multifarious biological activities .
Neurodegenerative Disorders
THIQ-based natural and synthetic compounds exert diverse biological activities against various neurodegenerative disorders . This makes it a valuable compound in the research and treatment of these disorders.
Infective Pathogens
THIQ analogs have shown biological activities against various infective pathogens . This makes them a potential candidate for the development of new antimicrobial agents.
Antitumor Antibiotics
The THIQ-based antitumor antibiotics isolated from different natural sources have garnered a lot of attention for over 4 decades . They are being studied for their potential in cancer treatment.
Structure-Activity Relationship (SAR) Studies
THIQ analogs have been the subject of numerous structure-activity relationship (SAR) studies . These studies aim to understand the impact of various functional groups that dictate the desired activity.
Development of Novel THIQ Analogs
Due to the diverse biological activities of THIQ, there has been a lot of attention in the scientific community towards the development of novel THIQ analogs with potent biological activity .
Future Directions
The future directions for 1,2,3,4-Tetrahydroisoquinoline-5-carboxamide hydrochloride research could involve the development of novel THIQ analogs with potent biological activity, given the diverse biological activities of THIQ based compounds . Additionally, new and environmentally friendly methods for the synthesis of THIQ derivatives are on the rise .
Mechanism of Action
Target of Action
1,2,3,4-Tetrahydroisoquinoline-5-carboxamide hydrochloride is a member of the isoquinoline alkaloids, a large group of natural products Isoquinoline alkaloids, including 1,2,3,4-tetrahydroisoquinolines (thiq), have been found to exert diverse biological activities against various infective pathogens and neurodegenerative disorders .
Mode of Action
It is known that thiq based compounds interact with their targets to exert their biological activities
Biochemical Pathways
It is known that thiq based compounds can affect various biochemical pathways related to infective pathogens and neurodegenerative disorders .
Result of Action
It is known that thiq based compounds exert diverse biological activities against various infective pathogens and neurodegenerative disorders .
properties
IUPAC Name |
1,2,3,4-tetrahydroisoquinoline-5-carboxamide;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2O.ClH/c11-10(13)9-3-1-2-7-6-12-5-4-8(7)9;/h1-3,12H,4-6H2,(H2,11,13);1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQXDMIKECXSRDZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC2=C1C(=CC=C2)C(=O)N.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13ClN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.67 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,2,3,4-Tetrahydroisoquinoline-5-carboxamide hydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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